1-(Methylsulfinyl)-4-methoxybenzene 1-(Methylsulfinyl)-4-methoxybenzene
Brand Name: Vulcanchem
CAS No.: 3517-99-5
VCID: VC3845268
InChI: InChI=1S/C8H10O2S/c1-10-7-3-5-8(6-4-7)11(2)9/h3-6H,1-2H3
SMILES: COC1=CC=C(C=C1)S(=O)C
Molecular Formula: C8H10O2S
Molecular Weight: 170.23 g/mol

1-(Methylsulfinyl)-4-methoxybenzene

CAS No.: 3517-99-5

Cat. No.: VC3845268

Molecular Formula: C8H10O2S

Molecular Weight: 170.23 g/mol

* For research use only. Not for human or veterinary use.

1-(Methylsulfinyl)-4-methoxybenzene - 3517-99-5

Specification

CAS No. 3517-99-5
Molecular Formula C8H10O2S
Molecular Weight 170.23 g/mol
IUPAC Name 1-methoxy-4-methylsulfinylbenzene
Standard InChI InChI=1S/C8H10O2S/c1-10-7-3-5-8(6-4-7)11(2)9/h3-6H,1-2H3
Standard InChI Key XSFFUNMJITWEEA-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)S(=O)C
Canonical SMILES COC1=CC=C(C=C1)S(=O)C

Introduction

1-(Methylsulfinyl)-4-methoxybenzene, with the chemical formula C8H10O2S, is a compound belonging to the class of sulfinyl derivatives. It features a methylsulfinyl group attached to a benzene ring, which also contains a methoxy group at the para position. This compound is of interest in organic chemistry due to its potential applications in synthesis and its structural properties.

Synthesis Methods

The synthesis of 1-(Methylsulfinyl)-4-methoxybenzene typically involves the oxidation of the corresponding sulfide, 1-(methylthio)-4-methoxybenzene. This can be achieved using various oxidizing agents such as hydrogen peroxide or meta-chloroperoxybenzoic acid (m-CPBA) under controlled conditions to yield the desired sulfinyl compound.

Spectral Information

Spectral analysis, including infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS), is crucial for identifying and characterizing 1-(Methylsulfinyl)-4-methoxybenzene. The IR spectrum would show absorption bands corresponding to the S=O bond, while NMR would provide information on the molecular structure, including the positions of the methoxy and methylsulfinyl groups.

Applications and Research Findings

While specific applications of 1-(Methylsulfinyl)-4-methoxybenzene are not widely documented, sulfinyl compounds in general are important in organic synthesis due to their ability to act as chiral auxiliaries or intermediates in the preparation of enantiopure compounds. Research in the field of sulfinyl chemistry often focuses on developing stereoselective synthesis methods, which could potentially involve this compound as a precursor or intermediate .

Related Compounds and Derivatives

Compounds related to 1-(Methylsulfinyl)-4-methoxybenzene include other sulfinyl derivatives, such as those used in pharmaceutical synthesis (e.g., lansoprazole, pantoprazole). These compounds are synthesized using advanced stereoselective methods to achieve high yields and enantiomeric purity .

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